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Compound of Interest

Compound Name: delta-2-Ceftazidime

Cat. No.: B193858 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth examination of delta-2-ceftazidime, a critical

impurity and degradation product of the third-generation cephalosporin antibiotic, ceftazidime.

Understanding the formation, identification, and quantification of this inactive isomer is

paramount for ensuring the quality, safety, and efficacy of ceftazidime-based therapeutics.

Core Chemical and Physical Properties
Delta-2-ceftazidime, systematically named (6R,7R)-7-[[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(2-

carboxypropan-2-yloxyimino)acetyl]amino]-8-oxo-3-(pyridin-1-ium-1-ylmethyl)-5-thia-1-

azabicyclo[4.2.0]oct-3-ene-2-carboxylate, is distinguished from its parent compound by the

position of the double bond within the cephem nucleus.[1] This structural shift renders the

molecule antibacterially inactive.[1]

Identifier Value Source

CAS Number 1000980-60-8 [1][2][3][4]

Molecular Formula C22H22N6O7S2 [1][2][3][4]

Molecular Weight 546.58 g/mol [1][3][5][6]

Synonyms
Δ-2-Ceftazidime, Ceftazidime

Impurity A (EP)
[1][6]
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Isomerization and Degradation Pathway of
Ceftazidime
The formation of delta-2-ceftazidime is a primary degradation pathway for ceftazidime.[1] This

isomerization involves the migration of the double bond from the delta-3 to the delta-2 position

within the dihydrothiazine ring of the cephalosporin core.[1] This process can be influenced by

several factors, including pH, temperature, and light.[1][7] Notably, base-catalyzed conditions

can significantly accelerate this transformation.[1]

Beyond isomerization, the degradation of ceftazidime can also lead to the formation of other

products, such as pyridine, and can involve the opening of the β-lactam ring.[4][8][9][10]

Figure 1: Ceftazidime Degradation Pathway

Quantitative Analysis of Ceftazidime Stability
The stability of ceftazidime is a critical factor, with degradation leading to a loss of potency and

the formation of impurities like delta-2-ceftazidime. The tables below summarize stability data

under various stress conditions.

Table 1: Thermal and Photolytic Degradation of Reconstituted Ceftazidime Solutions

Stress Condition Duration Degradation (%) Reference

Heating at 45°C 24 hours ~85% [7]

UV & Visible

Radiation
24 hours ~85% [1]

Table 2: Stability of Ceftazidime in Aqueous Solution at Various Temperatures

Temperature Concentration Duration Stability Reference

≤ 25°C
4% - 12%

(wt/vol)
24 hours >90% [10]

40°C 12% 70 hours
Significant

degradation
[10]
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Experimental Protocols
Protocol 1: HPLC Method for the Determination of
Ceftazidime and its Impurities
High-Performance Liquid Chromatography (HPLC) is the standard method for the separation

and quantification of ceftazidime and its related substances, including delta-2-ceftazidime.[2]

Chromatographic System:

Column: Alltima C18 (250 mm x 4.6 mm, 5 µm)[2][3] or equivalent.

Mobile Phase: A gradient elution using Acetonitrile and a phosphate buffer (e.g., 22.6 g/L

aqueous solution of ammonium dihydrogen phosphate, adjusted to pH 3.9 with phosphoric

acid).[2][3]

Flow Rate: 1.3 mL/min.[2][3]

Column Temperature: 35°C.[2][3]

Detection: UV spectrophotometry at 255 nm.[2][3]

Sample Preparation:

Accurately weigh and dissolve the ceftazidime sample in the mobile phase or a suitable

diluent to achieve a known concentration.

Filter the sample solution through a 0.45 µm filter before injection.

Analysis:

Inject the prepared sample into the HPLC system.

Record the chromatogram and identify the peaks corresponding to ceftazidime and delta-
2-ceftazidime based on their retention times, which should be established using reference

standards.
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Quantify the amount of delta-2-ceftazidime by comparing its peak area to that of a

reference standard of known concentration.

Figure 2: HPLC Analysis Workflow

Protocol 2: Stress Testing for Ceftazidime Degradation
To evaluate the stability of ceftazidime and the formation of delta-2-ceftazidime, stress testing

can be performed.

Materials:

Ceftazidime bulk drug or formulated product.

Aqueous solutions of varying pH (e.g., acidic, neutral, and basic buffers).[4]

Temperature-controlled chambers.

UV and visible light sources.

Procedure:

Prepare solutions of ceftazidime in the different aqueous media.

Expose the solutions to various stress conditions:

Thermal Stress: Incubate solutions at elevated temperatures (e.g., 45°C, 50°C) for

defined time periods.[1][7]

Photolytic Stress: Expose solutions to controlled UV and visible light.[1][7]

pH Stress: Maintain solutions at different pH values (e.g., acidic, neutral, basic) at a

constant temperature.[4]

At specified time intervals, withdraw aliquots of the stressed solutions.

Analyze the aliquots using the validated HPLC method described in Protocol 1 to

determine the remaining concentration of ceftazidime and the concentration of delta-2-
ceftazidime and other degradation products.
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Data Analysis:

Plot the concentration of ceftazidime and delta-2-ceftazidime as a function of time for

each stress condition.

Determine the degradation kinetics and the rate of formation of delta-2-ceftazidime.

Synthesis of Ceftazidime Impurities
While a specific, detailed synthesis protocol for delta-2-ceftazidime is not readily available in

the cited literature, the synthesis of related impurities can provide insight into the general

approach. For instance, a methyl ester impurity of ceftazidime has been synthesized by

reacting ceftazidime with diazomethane in dimethylsulfoxide.[11] The synthesized impurity is

then isolated and purified using preparative HPLC.[11] This general principle of chemical

modification of the parent drug followed by purification can be adapted for the synthesis of

other impurities for use as analytical standards.

Conclusion
A thorough understanding of delta-2-ceftazidime is essential for any professional involved in

the development, manufacturing, and quality control of ceftazidime products. Its formation as a

degradation product necessitates the use of robust, stability-indicating analytical methods to

ensure that the final drug product meets the required purity and potency specifications. The

information and protocols provided in this guide serve as a valuable resource for navigating the

challenges associated with this critical impurity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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